Cas no 2171457-27-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid
- 2171457-27-3
- EN300-1482496
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid
-
- Inchi: 1S/C27H28N2O5S/c1-29(15-14-18-7-6-16-35-18)26(32)24(12-13-25(30)31)28-27(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-11,16,23-24H,12-15,17H2,1H3,(H,28,33)(H,30,31)
- InChI Key: JDFBWUFUTAADSI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CCN(C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 492.17189317g/mol
- Monoisotopic Mass: 492.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 124Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482496-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1482496-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1482496-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid |
2171457-27-3 | 100mg |
$2963.0 | 2023-09-28 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid
Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid (CAS: 2171457-27-3)
The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid (CAS: 2171457-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiophene moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.
One of the key areas of interest is the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the incorporation of the thiophene moiety offers additional versatility in designing peptide-based therapeutics. Recent research has demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid can serve as a valuable building block for the synthesis of complex peptides with enhanced stability and bioactivity. Studies have also explored its potential as a linker molecule in the development of targeted drug delivery systems.
In addition to its applications in peptide synthesis, this compound has been investigated for its potential biological activities. Preliminary in vitro studies have suggested that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Furthermore, its unique structural features have prompted researchers to explore its interactions with various biological targets, including receptors and proteins, to uncover new therapeutic opportunities.
Recent advancements in synthetic chemistry have also facilitated the optimization of the production process for this compound. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its complex structure. These advancements are expected to accelerate its adoption in both academic and industrial settings, paving the way for further exploration of its potential applications.
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid (CAS: 2171457-27-3) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in peptide synthesis, drug development, and beyond, highlighting its significance in the field. Future research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential.
2171457-27-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(thiophen-2-yl)ethylcarbamoyl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)